Cas no 140863-14-5 (Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester)
140863-14-5 structure
Product Name:Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester
CAS No:140863-14-5
MF:C12H10N2O2
MW:214.220002651215
CID:1297360
Update Time:2024-08-03
Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester
-
- Inchi: 1S/C12H10N2O2/c1-16-12(15)11-8-9(4-6-13)2-3-10(11)5-7-14/h2-3,8H,4-5H2,1H3
- InChI Key: GDLWZRDMPYVHAU-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC(CC#N)=CC=C1CC#N
Computed Properties
- Exact Mass: 214.0743
Experimental Properties
- Density: 1.191±0.06 g/cm3(Predicted)
- Boiling Point: 433.9±45.0 °C(Predicted)
- PSA: 73.88
Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
140863-14-5 (Benzoic acid, 2,5-bis(cyanomethyl)-, methyl ester) Related Products
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